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Compound of Interest

3-Chloro-5-hydroxy-4-
Compound Name:

methoxybenzaldehyde
CAS No.: 54246-06-9
Cat. No.: B3178411

Get Quote

Technical Guide: 3-Chloro-5-hydroxy-4-
methoxybenzaldehyde

CAS 54246-06-9 | 5-Chloroisovanillin Derivative

Executive Summary & Chemical Identity

Audience: Medicinal Chemists, Process Safety Engineers, and HSE Officers.

3-Chloro-5-hydroxy-4-methoxybenzaldehyde is a specialized halogenated benzaldehyde
derivative used primarily as a pharmacophore building block in the synthesis of renin inhibitors
and other bioactive morpholine derivatives.

Critical Distinction: This compound is a structural isomer of 5-Chlorovanillin (CAS 19463-48-0).
Researchers must verify the substitution pattern before use, as the position of the hydroxyl
group (C5 vs. C4) fundamentally alters the compound’s hydrogen-bonding capability in protein
active sites and its metabolic stability.
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Chemical Characterization Table

Property Specification

CAS Number 54246-06-9

IUPAC Name 3-Chloro-5-hydroxy-4-methoxybenzaldehyde
Synonyms 5-Chloroisovanillin; 3-Chloro-5-hydroxy-p-

anisaldehyde

Molecular Formula

Molecular Weight 186.59 g/mol

Appearance White to pale yellow crystalline solid

Melting Point 165-169 °C (Predicted based on isomer data)
Solubility Soluble in DMSO, Methanol, Ethyl Acetate;

Sparingly soluble in water

Purity Grade

Typically 295% (HPLC) for R&D applications

Hazard Assessment & Toxicology (GHS)

Signal Word:WARNING

Unlike generic benzaldehydes, the chlorinated phenol moiety increases the acidity and

potential for membrane irritation. The following hazard profile is derived from validated safety

data sheets (SDS) and Structure-Activity Relationship (SAR) analysis of chlorobenzaldehydes.

GHS Classification & H-Codes
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Hazard Class Category H-Code Hazard Statement

Acute Toxicity (Oral) Cat4 H302 Harmful if swallowed.

Skin Causes skin irritation.

_ o Cat 2 H315

Corrosion/Irritation [1][2]13]

Serious Eye Causes serious eye
o Cat 2A H319 L

Damage/Irritation irritation.[1][2][4]

STOT - Single May cause respirator
J Cat 3 H335 , .y' P Y

Exposure irritation.[3]

Toxicological Mechanism

e Mucosal Irritation: The aldehyde group reacts with amine residues in proteins (Schiff base
formation), while the chlorophenol motif acts as a weak uncoupler of oxidative
phosphorylation at high doses.

o Sensitization Potential: Halogenated benzaldehydes can act as haptens. Avoid prolonged
skin contact even if no immediate irritation is visible.

Safe Handling & Containment Strategy

Directive: Treat as a potent pharmaceutical intermediate. Standard fume hood protocols are
insufficient without specific engineering controls for dust management.

Engineering Controls

o Powder Handling: Weighing must be performed in a Class | Biological Safety Cabinet (BSC)
or a dedicated powder containment hood with HEPA filtration to prevent inhalation of fine
particulates.

« Static Control: The solid is combustible. Use anti-static weighing boats and ground all metal
spatulas/equipment.

Personal Protective Equipment (PPE) Matrix

e Respiratory: N95 (minimum) or P100 respirator if handling >10g outside a hood.
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e Ocular: Chemical splash goggles (ANSI Z87.1). Face shield required during reactor loading.

o Dermal: Double nitrile gloves (0.11 mm min thickness). The chlorinated ring increases
lipophilicity, potentially accelerating permeation through latex.

Handling Workflow Diagram

The following decision tree outlines the safe handling logic for solid transfer and dissolution.

Start: Solid Reagent Retrieval

Check Quantity

< 10g (R&D) > 10g (Process)

Standard Fume Hood Powder Containment Booth
(Sash @ 18 inches) (HEPA Filtered)
Verify PPE:

Double Nitrile Gloves + Goggles

Slow Addition

Dissolution (DMSO/MeOH)
*Add solid to solvent*

Post-Experiment

Disposal:
Halogenated Organic Waste
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Caption: Operational workflow for handling 3-Chloro-5-hydroxy-4-methoxybenzaldehyde,
emphasizing containment scaling based on quantity.

Synthesis & Pharmaceutical Applications

Context: This compound is not merely a reagent; it is a scaffold for Renin Inhibitors
(hypertension therapy) and Antifungal Agents.

Synthesis Pathway

The synthesis typically proceeds via the chlorination of Isovanillin (3-hydroxy-4-
methoxybenzaldehyde). The regioselectivity is driven by the activating hydroxyl group.

e Precursor: Isovanillin (CAS 621-59-0).
o Reagent: Sulfuryl Chloride (

) or Chlorine gas (

).

e Mechanism: Electrophilic Aromatic Substitution (

). The hydroxyl group at C3 directs the incoming halogen to the ortho position (C2) or para
position (C6). However, to achieve the C5-Chloro substitution pattern (meta to aldehyde,
ortho to methoxy), specific catalytic conditions or blocking groups may be required, often
detailed in proprietary process patents.

Drug Development Context: Renin Inhibitors

According to Patent EP2168952A1, this aldehyde is a key intermediate in synthesizing
morpholine-based renin inhibitors. The 3-chloro-5-hydroxy motif provides a unique electrostatic
profile that enhances binding affinity to the renin active site compared to the non-chlorinated
analog.
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Caption: Synthetic utility of CAS 54246-06-9 in the production of bioactive renin inhibitors.[5]

Emergency Response & Stability
Stability Profile

» Air Sensitivity: Aldehydes oxidize to carboxylic acids (e.g., 3-chloro-5-hydroxy-4-
methoxybenzoic acid) upon prolonged air exposure. Store under Nitrogen/Argon.

e Incompatibility: Reacts violently with strong oxidizing agents and strong bases
(deprotonation of phenol).

First Aid Protocols

 Inhalation: Move to fresh air immediately. If wheezing occurs, administer oxygen (trained
personnel only).

» Skin Contact: Wash with polyethylene glycol 400 (PEG 400) if available, followed by soap
and water. The lipophilic nature makes water alone less effective.

o Eye Contact: Rinse for 15 minutes lifting eyelids.[2][3] Immediate ophthalmological consult
required due to potential for corneal clouding (aldehyde hazard).

Spill Management

o Small Spill: Absorb with vermiculite or sand. Do not use combustible materials (sawdust).[6]
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o Decontamination: Wipe surface with 10% sodium bisulfite solution (neutralizes aldehyde)
followed by detergent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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